4-(benzylsulfanyl)-7-(2-methoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C26H21N3OS
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 4-benzylsulfanyl-7-(2-methoxyphenyl)-5-phenylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C26H21N3OS/c1-30-23-15-9-8-14-22(23)29-16-21(20-12-6-3-7-13-20)24-25(29)27-18-28-26(24)31-17-19-10-4-2-5-11-19/h2-16,18H,17H2,1H3
• InChI Key: MYYOSXLSSQJOJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(C3=C2N=CN=C3SCC4=CC=CC=C4)C5=CC=CC=C5

Description

4-(benzylsulfanyl)-7-(2-methoxyphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine: is a heterocyclic compound with an intriguing structure. Let’s break it down:

• Pyrrolo[2,3-d]pyrimidine: : This core structure consists of a pyrrole ring fused with a pyrimidine ring. The pyrrole ring contributes aromaticity and reactivity, while the pyrimidine ring provides additional functionality.

• Substituents

  Benzylsulfanyl (C₆H₅CH₂S): The benzyl group attached to sulfur adds bulk and influences the compound’s properties.

  2-methoxyphenyl (C₆H₄OCH₃): The methoxy group enhances electron density and affects solubility.

  Phenyl (C₆H₅): The phenyl group contributes aromaticity and steric effects.

Preparation Methods

Synthetic Routes:

One-Pot Synthesis: A common approach involves a one-pot reaction where the pyrrole and pyrimidine precursors react sequentially. For example

Industrial Production:

• While no large-scale industrial methods are reported, the compound can be synthesized in the lab using scalable techniques.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions

Common Reagents and Conditions:

Scientific Research Applications

Medicinal Chemistry:

Materials Science:

Mechanism of Action

HIV-1 NNRTI Mechanism:

Comparison with Similar Compounds

Similar Compounds:

Remember, this compound’s potential extends beyond what we’ve covered here, and further research could unveil more exciting applications